BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Characterization of 6-Hydroxy
Melatonin-d4: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Hydroxy Melatonin-d4

Cat. No.: B12422920

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 6-Hydroxy Melatonin-d4 (N-[2-(6-Hydroxy-5-methoxy-1H-indol-3-yl)ethyllacetamide-d4), a
crucial internal standard for the accurate quantification of 6-hydroxymelatonin in biological
samples. 6-Hydroxymelatonin is the primary metabolite of melatonin, and its measurement is
vital for pharmacokinetic studies and understanding circadian rhythms.[1][2][3][4][5] The use of
a stable isotope-labeled internal standard like 6-Hydroxy Melatonin-d4 is essential for
correcting for matrix effects and variations in sample preparation and instrument response in
mass spectrometry-based assays.[3][6]

Chemical and Physical Properties

6-Hydroxy Melatonin-d4 is the deuterated analog of 6-Hydroxymelatonin, with four deuterium
atoms incorporated into the ethylamine side chain. This labeling provides a distinct mass shift,
making it an ideal internal standard for mass spectrometry.
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Property Value Reference
Chemical Formula C13H12D4N203 [7]
Molecular Weight 252.3 g/mol [71[8]

CAS Number 69533-61-5 [7]
Unlabeled CAS Number 2208-41-5 [7]

N-[2-(6-Hydroxy-5-methoxy-

IUPAC Name 1H-indol-3-yl)ethyl]lacetamide- [3]
d4
6-Hydroxy-N-acetyl-5-
Synonyms y Y ) Y [3]
methoxytryptamine-d4
Appearance White to off-white solid [6]
Purity >95% (HPLC) [7]
Storage Store at +4°C [7]

Synthesis of 6-Hydroxy Melatonin-d4

The synthesis of N-acetyl-6-hydroxy-5-methoxy-a,q,[3,3-d4-tryptamine was first described by

Shaw et al. in 1977.[9] This multi-step synthesis provides a pathway to the specifically

deuterated internal standard.

Synthetic Pathway

The overall synthetic scheme is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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